N-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide

• IUPAC Name: N-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-oxobenzo[f]chromene-2-carboxamide
• InChI: InChI=1S/C23H15N3O4/c27-21(24-23-26-25-20(30-23)12-14-6-2-1-3-7-14)18-13-17-16-9-5-4-8-15(16)10-11-19(17)29-22(18)28/h1-11,13H,12H2,(H,24,26,27)
• InChI Key: KNXNFGRKHOXKQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O
• Molecular Formula: C23H15N3O4
• Molecular Weight: 397.4 g/mol

Description

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide, also known as BC-11, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. BC-11 is a heterocyclic compound that contains a benzene ring fused with a chromene ring and an oxadiazole ring. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and potential future directions have been investigated.

Scientific Research Applications

Anti-Cancer Activity

. . .

Anti-Inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Antimicrobial Activity

. This suggests potential applications in the treatment of various bacterial and fungal infections.

Antiviral Activity

. .

Anti-Diabetic Properties

. This suggests potential applications in the management and treatment of diabetes.

Analgesic Properties

. This suggests potential applications in the management of pain.

Anticonvulsant Properties

. This suggests potential applications in the treatment of conditions characterized by seizures or convulsions.

Antihypertensive Properties

. This suggests potential applications in the management and treatment of high blood pressure.

Mechanism of Action

Target of Action

Compounds containing 1,3,4-oxadiazole cores have been reported to have a broad biological activity spectrum, including antibacterial, antifungal, analgesic, anti-inflammatory, antiviral, anticancer, antihypertensive, anticonvulsant, and anti-diabetic properties .

Biochemical Pathways

Compounds containing 1,3,4-oxadiazole cores have been reported to have a broad spectrum of pharmacological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Compounds containing 1,3,4-oxadiazole cores have been reported to have a broad spectrum of pharmacological activities, suggesting that they may have multiple molecular and cellular effects .

Action Environment

The intermolecular forces in the crystal of similar compounds are strongly determined by aromatic interactions originating from the phenyl rings of the compound in addition to hydrogen bond contacts .